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Compound of Interest

Compound Name: Vat violet 13

Cat. No.: B1346701 Get Quote

This guide provides a comprehensive comparison of Vat Violet 13 against other notable

anthraquinone dyes. Anthraquinone-based colorants are a significant class of dyes known for

their vibrant colors and exceptional fastness properties, making them crucial in the textile

industry and relevant in various scientific research fields.[1] This document is intended for

researchers, scientists, and drug development professionals, offering an objective look at

performance characteristics, supported by experimental data and detailed protocols.

Vat dyes, a subgroup of anthraquinone dyes, are applied in a soluble, reduced (leuco) form,

which is then oxidized to an insoluble, colored form within the fiber.[1] This unique application

process results in excellent resistance to washing and light.[1][2]

Physicochemical and Structural Overview
Vat Violet 13 (C.I. 68700) is an anthraquinone dye that produces a blue-light purple hue.[3][4]

It is a deep purple powder, insoluble in water but slightly soluble in solvents like pyridine and

xylene.[3][5] Its chemical structure and properties are compared below with other selected

anthraquinone dyes from different classes to highlight the versatility and specific applications

within this family.
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Property Vat Violet 13 Vat Violet 1
Solvent Violet
13

Disperse Violet
28

C.I. Name Vat Violet 13 Vat Violet 1 Solvent Violet 13
Disperse Violet

28

C.I. Number 68700 60010 60725 61102

CAS Number 4424-87-7[3] 6373-31-5 81-48-1[6][7] 81-42-5

Molecular

Formula
C₂₈H₁₄N₂O₄[3] C₃₄H₁₆Cl₂O₂ C₂₁H₁₅NO₃[6][8] C₁₄H₈Cl₂N₂O₂

Molecular Weight 442.42 g/mol [3] 535.40 g/mol
329.35 g/mol [6]

[7]
323.13 g/mol

Dye Class Vat Dye Vat Dye Solvent Dye Disperse Dye

Color
Blue-light

Purple[4][5]

Brilliant Bluish-

Violet[1]

Brilliant Blue-

Purple[7]
Violet

Solubility
Insoluble in

water[3][5]

Insoluble in

water

Insoluble in

water; Soluble in

benzene,

acetone[6][7]

Insoluble in

water

Primary

Application

Cotton, wool,

discharge

printing[3][4][5][9]

Cellulosic fibers

(e.g., cotton)[10]

Plastics, resins,

solvents,

cosmetics[1][6]

[11]

Polyester

dyeing[1]

Comparative Performance Data
The primary measure of a dye's performance is its fastness—the ability to retain its color when

subjected to various conditions like light, washing, and rubbing. Vat dyes are renowned for their

excellent fastness properties on cellulosic fibers.[12]
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Performance
Metric

Vat Violet 13 Vat Violet 1
Solvent Violet
13

Disperse Violet
28

Light Fastness 7[3][9] 7-8 (Excellent) 8 (Excellent)[1] 6-7 (Very Good)

Wash Fastness

(Fading)
4-5[9] 5 (Excellent)[10] N/A 5 (Excellent)[1]

Wash Fastness

(Staining)
4-5[9] 5 (Excellent) N/A 5 (Excellent)

Chlorine Bleach 5[9]
4-5 (Good to

Excellent)
N/A

3-4 (Moderate to

Good)

Ironing Fastness 5[9]
4-5 (Good to

Excellent)
N/A

4-5 (Good to

Excellent)

Rubbing

Fastness (Wet)
Good Moderate[10] N/A Good

Rubbing

Fastness (Dry)

Good to

Excellent
Good[10] N/A Good

Fastness ratings are typically on a 1-8 scale for lightfastness (Blue Wool Scale) and a 1-5 scale

for other tests (Grey Scale), where a higher number indicates better performance.

Mandatory Visualizations
The following diagrams illustrate a general synthesis pathway for vat dyes and a standard

workflow for evaluating dye performance.
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General Synthesis of Vat Violet 13

1,5-Dichloroanthraquinone

Condensation
(Ullmann Reaction)

2-Aminobenzoic Acid

Cyclization

 In the presence
of copper catalyst 

Vat Violet 13
(C.I. 68700)

Click to download full resolution via product page

Caption: General synthesis pathway for Vat Violet 13.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1346701?utm_src=pdf-body-img
https://www.benchchem.com/product/b1346701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Dye Performance Evaluation

Substrate Preparation
(Cotton Fabric)

Vatting
(Dye Reduction with

Sodium Hydrosulfite & Alkali)

Dyeing
(Immersion of fabric
in leuco-dye bath)

Oxidation
(Air or Chemical)

Soaping
(Removal of unfixed dye)

Fastness Testing

Wash Fastness
(ISO 105-C06)

Color Change
& Staining

Light Fastness
(ISO 105-B02)

Fading

Rubbing Fastness
(ISO 105-X12)

Staining

Click to download full resolution via product page

Caption: Workflow for dyeing and colorfastness testing.
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Experimental Protocols
Detailed methodologies are crucial for the objective comparison of dye performance.

Protocol 1: Colorfastness to Washing (ISO 105-C06)
This test evaluates the resistance of a dye to fading and staining during washing processes.

Specimen Preparation: A dyed fabric specimen (typically 10x4 cm) is stitched together with a

multi-fiber adjacent fabric.

Washing Solution: Prepare a solution containing 4 g/L ECE reference detergent and 1 g/L

sodium perborate in grade 3 water.

Procedure:

Place the specimen, washing solution, and 25 stainless steel balls into a sealed container.

Agitate the container in a laundrometer at a specified temperature (e.g., 60°C) for 30

minutes.

Rinsing and Drying: After agitation, rinse the specimen twice in grade 3 water and then once

in distilled water. Squeeze out excess water and air-dry at a temperature not exceeding

60°C.

Assessment: Evaluate the change in color of the dyed specimen and the degree of staining

on the adjacent multi-fiber fabric using the Grey Scales.

Protocol 2: Antimicrobial Activity Screening (Broth
Microdilution Method)
Anthraquinone derivatives are also investigated for their potential as antimicrobial agents. This

protocol determines the Minimum Inhibitory Concentration (MIC).[13]

Materials:

96-well sterile microtiter plates.
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Mueller-Hinton Broth (MHB) for bacteria.

Standardized microbial inoculum (0.5 McFarland).

Anthraquinone dye stock solution (dissolved in a suitable solvent like DMSO).

Procedure:

Dispense 50 µL of sterile broth into wells of a 96-well plate.

Add 100 µL of the dye stock solution to the first well and perform a two-fold serial dilution

across the plate.[13]

Prepare a standardized inoculum and dilute it to achieve a final concentration of

approximately 5 x 10⁵ CFU/mL in the wells.[13]

Add 50 µL of the diluted inoculum to each well.

Incubation: Incubate the plates at 35-37°C for 18-24 hours.[13]

Interpretation: The MIC is the lowest concentration of the dye at which no visible microbial

growth (turbidity) is observed.[13]

Discussion and Conclusion
The selection of an anthraquinone dye is highly dependent on the intended application and

required performance.

Vat Violet 13 demonstrates excellent all-around fastness properties, particularly its high

lightfastness (rating of 7) and good wash and chlorine fastness.[3][9] This makes it highly

suitable for durable textiles like cotton and wool fabrics that require longevity and resistance

to repeated laundering.[3][4]

Vat Violet 1 offers similarly outstanding fastness, making it another premium choice for high-

durability applications on cellulosic fibers.[1][10]

Solvent Violet 13 is not used for textiles but excels in coloring plastics, resins, and

hydrocarbon-based solvents due to its solubility in organic media and exceptional
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lightfastness (rating of 8).[1][6][7] Its application in cosmetics is also notable.[6]

Disperse Violet 28 is specifically designed for synthetic fibers like polyester, where it shows

excellent wash fastness, a critical requirement for synthetic apparel.[1]

In summary, while all are derived from the same core anthraquinone structure, their

substituents dramatically alter their properties, dictating their specific industrial and research

applications. Vat Violet 13 stands out as a robust and reliable dye for natural fibers, offering a

balanced profile of high performance against light, washing, and chemical treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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